Cas no 875312-86-0 (Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester)

• Product Name: Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester
• CAS No: 875312-86-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1911769
• PubChem ID: 71412627
• Update Time: 2025-04-21

Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester
• 3-(1H-1,2,3-triazol-1-yl)Benzoic acid ethyl ester
• ethyl 3-(triazol-1-yl)benzoate
• Ethyl 3-(1H-1,2,3-triazol-1-yl)benzoate
• DB-077001
• DTXSID10832172
• 875312-86-0

• Inchi： 1S/C11H11N3O2/c1-2-16-11(15)9-4-3-5-10(8-9)14-7-6-12-13-14/h3-8H,2H2,1H3
• InChI Key： NZYNNVHIQVOAOR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57Ų